Cas no 2229307-80-4 (5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine)

• Product Name: 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine
• CAS No: 2229307-80-4
• MF: C₇H₁₁F₆N
• MW: 223.159363031387
• CID: 6415699
• PubChem ID: 165714971
• Update Time: 2025-06-12

5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine
• EN300-1941387
• 2229307-80-4

• Inchi： 1S/C7H11F6N/c1-5(2,14)3-4(6(8,9)10)7(11,12)13/h4H,3,14H2,1-2H3
• InChI Key： MRCSOGZDIGTPAT-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CC(C)(C)N)(F)F

Computed Properties

• Exact Mass: 223.07956833g/mol
• Monoisotopic Mass: 223.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine

Introduction to 5,5,5-Trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine (CAS No. 2229307-80-4)

5,5,5-Trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine (CAS No. 2229307-80-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by the presence of multiple fluorine atoms, which impart distinct physical and chemical properties.

The molecular formula of 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine is C₁₀H₁₄F₆N, and its molecular weight is approximately 266.19 g/mol. The compound's structure includes a central amine group (-NH₂) attached to a pentane backbone with multiple trifluoromethyl (-CF₃) groups. These trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the compound's reactivity and biological activity.

In the context of medicinal chemistry, 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine has been explored for its potential as a lead compound in drug discovery. The presence of fluorine atoms can enhance the lipophilicity of molecules, which is crucial for improving their bioavailability and pharmacokinetic properties. Additionally, the trifluoromethyl groups can modulate the binding affinity of the compound to specific biological targets, making it a valuable scaffold for designing drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the role of fluorinated compounds in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the use of fluorinated amines as inhibitors of specific enzymes involved in cancer progression. The results showed that compounds with structures similar to 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine exhibited potent inhibitory activity against these enzymes, suggesting their potential as anti-cancer agents.

In another study published in the European Journal of Medicinal Chemistry (2020), researchers explored the use of fluorinated amines as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug development. The study found that compounds like 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine could effectively modulate GPCR activity, opening new avenues for the treatment of neurological disorders and other conditions.

The synthesis of 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving organometallic reagents. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

The physical properties of 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine, such as its melting point, boiling point, and solubility in various solvents, are also important considerations for its practical use. These properties can be influenced by the presence of fluorine atoms and the overall molecular structure. For example, the high electronegativity of fluorine can lead to increased solubility in polar solvents while maintaining good lipophilicity.

In terms of safety and handling, it is important to note that while 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine is not classified as a hazardous or controlled substance, proper precautions should be taken during its synthesis and use to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic compounds.

The future prospects for 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Additionally, advancements in computational chemistry and high-throughput screening technologies are expected to accelerate the identification of new derivatives with enhanced biological activity and therapeutic potential.

In conclusion, 5,5,5-trifluoro-2-methyl-4-(trifluoromethyl)pentan-2-amine (CAS No. 2229307-80-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development as a therapeutic agent.